Cas no 865183-07-9 (N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 865183-07-9
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 6471963
• Update Time: 2025-07-09

N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• (Z)-N-(6-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)acetamide
• Acetamide, N-[6-methoxy-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C13H12N2O2S/c1-4-7-15-11-6-5-10(17-3)8-12(11)18-13(15)14-9(2)16/h1,5-6,8H,7H2,2-3H3
• InChI Key： WTVBHWOTEMYTFE-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(OC)C=C2S1)(=O)C

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 419.7±55.0 °C(Predicted)
• pka: -1.46±0.20(Predicted)

Additional information on N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

N-(2Z)-6-Methoxy-3-(Prop-2-Yn-1-Yl)-2,3-Dihydro-1,3-Benzothiazol-2-Ylideneacetamide: A Comprehensive Overview

The compound N-(2Z)-6-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide, identified by the CAS number 865183079, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging uses in drug discovery and material science. The molecule's structure incorporates a benzothiazole ring system with substituents that confer unique electronic and steric properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new therapeutic agents. The presence of the methoxy group at position 6 and the propargyl group at position 3 in this compound introduces additional functionality, enhancing its potential as a bioactive molecule. Researchers have explored its role as a potential anti-inflammatory agent, leveraging its ability to modulate key inflammatory pathways. Additionally, the compound's stability under various conditions has been examined, revealing its suitability for use in both in vitro and in vivo models.

The synthesis of N-(2Z)-6-methoxy-substituted benzothiazole derivatives has been optimized through various methodologies. Modern approaches include microwave-assisted synthesis and catalytic cross-coupling reactions, which not only improve yield but also enhance the purity of the final product. These advancements have made it possible to scale up production for preclinical studies, paving the way for potential clinical applications.

In terms of pharmacokinetics, recent investigations have focused on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results suggest that it exhibits favorable bioavailability profiles, which are critical for its efficacy as a drug candidate. Furthermore, computational modeling techniques have been employed to predict its binding affinity to target proteins, providing valuable insights into its mechanism of action.

Another area of active research is the exploration of this compound's role in photovoltaic materials. The benzothiazole moiety is known to exhibit strong absorption in the UV-visible spectrum, making it a candidate for use in organic solar cells. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, thereby improving device efficiency.

Despite its promising applications, challenges remain in fully harnessing the potential of this compound. Issues such as scalability and cost-effectiveness need to be addressed to ensure its viability as a commercial product. Collaborative efforts between academic institutions and industry partners are essential to overcome these barriers and accelerate its transition from the laboratory to real-world applications.

In conclusion, N-(2Z)-6-methoxy-substituted benzothiazole derivatives like this compound represent a frontier in chemical innovation. With ongoing advancements in synthetic methods and a deeper understanding of their biological and physical properties, they hold immense promise across multiple disciplines. As research continues to unfold, this compound is poised to make significant contributions to fields ranging from medicine to renewable energy.